(S)-(1-Chloropropyl)benzene chemical structure and stereochemistry
(S)-(1-Chloropropyl)benzene chemical structure and stereochemistry
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the chemical structure, stereochemistry, synthesis, and analysis of (S)-(1-Chloropropyl)benzene. The information is intended for professionals in chemical research and drug development who require detailed technical information, including experimental protocols and key physical data.
Chemical Structure and Stereochemistry
(S)-(1-Chloropropyl)benzene is a chiral organochlorine compound. Its structure consists of a benzene (B151609) ring attached to a propyl chain, with a chlorine atom substituted at the benzylic position (carbon-1 of the propyl group). This benzylic carbon is a stereocenter, giving rise to two enantiomers: (S) and (R).
The designation "(S)" refers to the absolute configuration at this chiral center, as determined by the Cahn-Ingold-Prelog (CIP) priority rules. For (S)-(1-Chloropropyl)benzene, the substituents on the stereocenter are prioritized as follows:
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-Cl (highest atomic number)
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-C₆H₅ (phenyl group)
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-CH₂CH₃ (ethyl group)
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-H (lowest atomic number)
When viewing the molecule with the lowest priority group (-H) pointing away, the sequence from highest to lowest priority (Cl → C₆H₅ → CH₂CH₃) proceeds in a counter-clockwise direction, hence the "(S)" designation (from the Latin sinister for left).
Physicochemical and Identification Data
The following table summarizes key quantitative data and identifiers for (1-Chloropropyl)benzene (B1595785). It should be noted that while data for the racemic mixture is available, specific experimental values for the pure enantiomers, such as specific optical rotation, are not widely reported in the surveyed literature.
| Property | Value | Reference(s) |
| Molecular Formula | C₉H₁₁Cl | [1] |
| Molecular Weight | 154.64 g/mol | [1] |
| Appearance | Liquid (presumed) | - |
| Boiling Point | 50-52 °C at 1 Torr | [2] |
| Density | 1.039 g/cm³ at 24 °C | [2] |
| CAS Number (Racemate) | 934-11-2 | [2] |
| CAS Number (S)-isomer | 10316-10-6 | [1] |
| CAS Number (R)-isomer | 10299-90-8 | [3] |
| Specific Rotation ([α]) | Not reported in surveyed literature. | - |
Experimental Protocols
Detailed methodologies for the synthesis of the racemic compound, a proposed method for enantiomeric resolution, and a proposed analytical protocol for determining enantiomeric excess are provided below.
Synthesis of Racemic (1-Chloropropyl)benzene
The synthesis is a two-step process involving the preparation of the precursor alcohol followed by chlorination.
Step 1: Synthesis of 1-Phenyl-1-propanol (B1198777)
This procedure utilizes a Grignard reaction between phenylmagnesium bromide and propanal.
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Materials: Magnesium turnings, anhydrous diethyl ether or THF, bromobenzene (B47551), propanal, saturated aqueous ammonium (B1175870) chloride (NH₄Cl), anhydrous magnesium sulfate (B86663) (MgSO₄).
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Procedure:
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In a flame-dried, three-necked flask equipped with a dropping funnel, reflux condenser, and magnetic stirrer, place magnesium turnings.
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Add a solution of bromobenzene in anhydrous diethyl ether dropwise to the magnesium turnings to initiate the formation of the Grignard reagent (phenylmagnesium bromide).
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Once the Grignard reagent is formed, cool the flask in an ice bath.
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Add a solution of propanal in anhydrous diethyl ether dropwise with vigorous stirring.
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After the addition is complete, allow the reaction to stir at room temperature for 1-2 hours.
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Quench the reaction by slowly adding saturated aqueous NH₄Cl solution.
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Separate the organic layer, and extract the aqueous layer with diethyl ether.
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Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.
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Filter and remove the solvent under reduced pressure to yield crude 1-phenyl-1-propanol, which can be purified by vacuum distillation.
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Step 2: Chlorination of 1-Phenyl-1-propanol
This procedure converts the alcohol to the corresponding chloride using thionyl chloride (SOCl₂).
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Materials: 1-Phenyl-1-propanol, thionyl chloride (SOCl₂), pyridine (B92270) (optional, as a catalyst and acid scavenger), anhydrous diethyl ether.
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Procedure:
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In a flask equipped with a dropping funnel and a gas outlet to neutralize HCl gas, dissolve 1-phenyl-1-propanol in anhydrous diethyl ether.
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Cool the solution in an ice bath.
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Add thionyl chloride dropwise to the stirred solution. A small amount of pyridine can be added to catalyze the reaction and neutralize the HCl produced.
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After the addition, allow the mixture to warm to room temperature and stir for several hours until the reaction is complete (monitored by TLC or GC).
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Carefully pour the reaction mixture over crushed ice to decompose excess SOCl₂.
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Separate the organic layer, wash sequentially with water, dilute sodium bicarbonate solution, and brine.
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Dry the organic layer over anhydrous MgSO₄, filter, and remove the solvent under reduced pressure.
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Purify the resulting crude (1-chloropropyl)benzene by vacuum distillation.[2]
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Proposed Protocol for Enantiomeric Resolution via Enzymatic Kinetic Resolution
This proposed method is based on the successful resolution of a structurally similar compound, 3-chloro-1-phenyl-1-propanol, using a lipase (B570770) enzyme.[4] It involves the enantioselective acylation of the corresponding precursor alcohol, 1-phenyl-1-propanol, followed by separation and subsequent chlorination of the resolved alcohol.
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Materials: Racemic 1-phenyl-1-propanol, lipase enzyme (e.g., Lipase P from Pseudomonas cepacia), acyl donor (e.g., vinyl acetate), organic solvent (e.g., hexane), phosphate (B84403) buffer.
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Procedure:
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To a solution of racemic 1-phenyl-1-propanol in hexane (B92381), add the lipase enzyme and vinyl acetate.
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Shake the suspension at a controlled temperature (e.g., 30-40 °C) and monitor the reaction progress using chiral HPLC.
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The enzyme will selectively acylate one enantiomer (e.g., the R-enantiomer), leaving the other enantiomer (S-alcohol) unreacted.
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Stop the reaction at approximately 50% conversion to achieve high enantiomeric excess for both the remaining alcohol and the formed ester.
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Filter to remove the enzyme.
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Separate the unreacted (S)-1-phenyl-1-propanol from the (R)-1-acetoxy-1-phenylpropane using standard column chromatography.
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Chlorinate the isolated (S)-1-phenyl-1-propanol using the thionyl chloride procedure described in Section 3.1, Step 2, to yield (S)-(1-Chloropropyl)benzene.
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Proposed Protocol for Determination of Enantiomeric Excess by Chiral HPLC
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Instrumentation: High-Performance Liquid Chromatography (HPLC) system with a UV detector.
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Chiral Stationary Phase (CSP): A column with a coated or immobilized polysaccharide derivative, such as Chiralcel OD-H (cellulose tris(3,5-dimethylphenylcarbamate)) or Chiralpak AD-H (amylose tris(3,5-dimethylphenylcarbamate)).
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Mobile Phase (Normal Phase): A mixture of hexane and isopropanol (B130326) (e.g., 99:1 v/v). The ratio can be optimized to achieve baseline separation.
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Flow Rate: 1.0 mL/min.
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Detection: UV at 254 nm.
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Procedure:
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Prepare a standard solution of racemic (1-chloropropyl)benzene in the mobile phase.
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Inject the standard onto the chiral column to determine the retention times for the (R) and (S) enantiomers.
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Prepare a solution of the synthesized (S)-(1-chloropropyl)benzene sample.
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Inject the sample under the same conditions.
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Calculate the enantiomeric excess (% ee) using the peak areas of the two enantiomers: % ee = (|Area(S) - Area(R)| / (Area(S) + Area(R))) * 100
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Reaction Stereochemistry: E2 Elimination
(S)-(1-Chloropropyl)benzene readily undergoes an elimination reaction when treated with a strong, non-nucleophilic base such as sodium ethoxide in ethanol. This reaction proceeds via an E2 (bimolecular elimination) mechanism, which has strict stereochemical requirements.
The E2 mechanism requires an anti-periplanar conformation, where the abstracted proton and the leaving group (chloride) are in the same plane but on opposite sides of the C-C bond. In (S)-(1-Chloropropyl)benzene, rotation around the C1-C2 bond allows a specific hydrogen atom on C2 to align anti-periplanar to the chlorine atom on C1. The base then abstracts this proton in a concerted step with the formation of the C=C double bond and the departure of the chloride ion. This stereospecific pathway leads predominantly to the formation of (E)-1-phenyl-1-propene.
Mandatory Visualizations
The following diagrams, generated using Graphviz, illustrate key workflows and mechanisms related to (S)-(1-Chloropropyl)benzene.
Caption: Experimental workflow for the synthesis and analysis of (S)-(1-Chloropropyl)benzene.
Caption: Stereochemistry of the E2 elimination of (S)-(1-Chloropropyl)benzene.
Caption: Logical relationships between key chemical species.
References
- 1. (S)-1-Chloro-1-phenylpropane | 10316-10-6 [chemicalbook.com]
- 2. analyticalscience.wiley.com [analyticalscience.wiley.com]
- 3. (R)-1-Chloro-1-phenylpropane | 10299-90-8 [chemicalbook.com]
- 4. 4.7. Optical Rotation – Introduction to Organic Chemistry [saskoer.ca]
- 5. phx.phenomenex.com [phx.phenomenex.com]
